Cas no 256504-38-8 (Butanenitrile,2-[(dimethylamino)methylene]-)

• Product Name: Butanenitrile,2-[(dimethylamino)methylene]-
• CAS No: 256504-38-8
• MF: C₇H₁₂N₂
• MW: 124.183581352234
• CID: 246905
• Update Time: 2024-01-26

Butanenitrile,2-[(dimethylamino)methylene]- Chemical and Physical Properties

Names and Identifiers

• Butanenitrile,2-[(dimethylamino)methylene]-
• Butanenitrile, 2-[(dimethylamino)methylene]- (9CI)
• Butanenitrile, 2-[(dimethylamino)methylene]-

• Inchi： 1S/C7H12N2/c1-4-7(5-8)6-9(2)3/h6H,4H2,1-3H3
• InChI Key： YPIDUEJICYOEGJ-UHFFFAOYSA-N
• SMILES： C(#N)C(=CN(C)C)CC

Computed Properties

• Exact Mass: 124.1
• Monoisotopic Mass: 124.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27A^2

Experimental Properties

• Density: 0.898±0.06 g/cm3(Predicted)
• Boiling Point: 293.4±13.0 °C(Predicted)
• pka: 3.99±0.70(Predicted)